Cas no 1022353-79-2 (Ethyl 2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate)

• Product Name: Ethyl 2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate
• CAS No: 1022353-79-2
• MF: C₁₄H₁₉BrN₂O₄S
• MW: 391.280661821365
• MDL: MFCD12913973
• CID: 856675
• PubChem ID: 3444973
• Update Time: 2025-11-03

Ethyl 2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate
• Ethyl 2-(4-((4-bromophenyl)sulfonyl)-piperazin-1-yl)acetate
• ETHYL 2-(4-(4-BROMOPHENYLSULFONYL)PIPERAZINOACETATE
• ethyl 2-[4-(4-bromophenyl)sulfonylpiperazin-1-yl]acetate
• 4-[(4-Bromophenyl)sulfonyl]-1-piperazineacetic acid ethyl ester
• BS-19214
• DTXSID90392527
• Ethyl2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate
• 1022353-79-2
• ETHYL 2-[4-(4-BROMOBENZENESULFONYL)PIPERAZIN-1-YL]ACETATE
• MFCD12913973
• CS-0211818
• 1-Piperazineacetic acid, 4-[(4-bromophenyl)sulfonyl]-, ethyl ester
• AKOS015900464
• AB00002167-01

• MDL： MFCD12913973
• Inchi： 1S/C14H19BrN2O4S/c1-2-21-14(18)11-16-7-9-17(10-8-16)22(19,20)13-5-3-12(15)4-6-13/h3-6H,2,7-11H2,1H3
• InChI Key： DFGAHTVPVGLXTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(CC(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.02500
• Monoisotopic Mass: 390.02489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 75.30000
• LogP: 2.27510